N-[3-(benzoylamino)-4-methylphenyl]-2-furamide

• IUPAC Name: N-(3-benzamido-4-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16N2O3/c1-13-9-10-15(20-19(23)17-8-5-11-24-17)12-16(13)21-18(22)14-6-3-2-4-7-14/h2-12H,1H3,(H,20,23)(H,21,22)
• InChI Key: ANEGFGCFMDZSBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

N-[3-(benzoylamino)-4-methylphenyl]-2-furamide, also known as BMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMF is a furan derivative that has been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties. In

Scientific Research Applications

N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new pain-relieving drugs. N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has also been shown to exhibit antitumor activity, making it a potential candidate for cancer treatment.
In addition to its pharmaceutical applications, N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has also been studied for its potential use in the field of agriculture. N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has been shown to possess insecticidal properties and has been used to control pests in crops.

Mechanism of Action

The exact mechanism of action of N-[3-(benzoylamino)-4-methylphenyl]-2-furamide is not yet fully understood. However, it is believed that N-[3-(benzoylamino)-4-methylphenyl]-2-furamide exerts its biological effects by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor activity.
Biochemical and physiological effects:
N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have shown that N-[3-(benzoylamino)-4-methylphenyl]-2-furamide inhibits the production of inflammatory mediators such as prostaglandins and leukotrienes. N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(benzoylamino)-4-methylphenyl]-2-furamide in lab experiments is its broad range of biological activities. N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has been shown to possess anti-inflammatory, analgesic, antitumor, and insecticidal properties, making it a versatile compound for research purposes.
However, one of the limitations of using N-[3-(benzoylamino)-4-methylphenyl]-2-furamide in lab experiments is its relatively low solubility in water. This can make it difficult to administer N-[3-(benzoylamino)-4-methylphenyl]-2-furamide to cells or animals in a controlled manner.

Future Directions

There are several future directions for research on N-[3-(benzoylamino)-4-methylphenyl]-2-furamide. One area of interest is the development of N-[3-(benzoylamino)-4-methylphenyl]-2-furamide-based drugs for the treatment of pain and inflammation. Another area of interest is the development of N-[3-(benzoylamino)-4-methylphenyl]-2-furamide-based insecticides for use in agriculture.
In addition, further studies are needed to fully understand the mechanism of action of N-[3-(benzoylamino)-4-methylphenyl]-2-furamide and its potential applications in cancer treatment. Finally, research is needed to improve the solubility of N-[3-(benzoylamino)-4-methylphenyl]-2-furamide in water, which would facilitate its use in lab experiments and potential drug development.
Conclusion:
In conclusion, N-[3-(benzoylamino)-4-methylphenyl]-2-furamide is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of N-[3-(benzoylamino)-4-methylphenyl]-2-furamide involves the reaction of 4-methyl-3-nitrobenzoic acid with furfurylamine in the presence of a reducing agent such as iron powder or tin chloride. N-[3-(benzoylamino)-4-methylphenyl]-2-furamide has been shown to possess anti-inflammatory, analgesic, antitumor, and insecticidal properties, making it a versatile compound for research purposes. Further research is needed to fully understand the mechanism of action of N-[3-(benzoylamino)-4-methylphenyl]-2-furamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-[3-(benzoylamino)-4-methylphenyl]-2-furamide involves the reaction of 4-methyl-3-nitrobenzoic acid with furfurylamine in the presence of a reducing agent such as iron powder or tin chloride. The resulting product is then treated with benzoyl chloride to yield N-[3-(benzoylamino)-4-methylphenyl]-2-furamide. The overall yield of this synthesis method is approximately 60%.